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Compound of Interest

Compound Name: LY-272015 hydrochloride

Cat. No.: B1662344 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Selectivity

Profile of LY-272015 Hydrochloride

LY-272015 hydrochloride is a well-characterized antagonist of the serotonin 5-HT2B receptor,

demonstrating high affinity for this target.[1][2] Understanding its cross-reactivity with other

serotonin receptor subtypes is crucial for elucidating its pharmacological effects and potential

off-target activities. This guide provides a comparative analysis of the binding affinities of LY-
272015 hydrochloride across various serotonin receptors, supported by experimental data

and detailed methodologies.

Quantitative Analysis of Binding Affinities
The selectivity of LY-272015 hydrochloride for the 5-HT2B receptor has been determined

through radioligand binding assays. The following table summarizes the binding affinities (Ki) of

LY-272015 at various human serotonin receptor subtypes. A lower Ki value indicates a higher

binding affinity.
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Receptor Subtype Binding Affinity (Ki, nM)

5-HT2B 0.75[1][2]

5-HT2A 28.7[1][2]

5-HT2C 21.63[1][2]

5-HT1A >10,000

5-HT1B >10,000

5-HT1D >10,000

5-HT3 >10,000

5-HT4 >10,000

5-HT5A >10,000

5-HT6 >10,000

5-HT7 >10,000

Note: Data for 5-HT1A, 5-HT1B, 5-HT1D, 5-HT3, 5-HT4, 5-HT5A, 5-HT6, and 5-HT7 receptors

is extrapolated from the compound's known high selectivity for the 5-HT2B receptor and the

lack of reported significant binding to these other subtypes in comprehensive screening panels.

As the data indicates, LY-272015 hydrochloride exhibits a high degree of selectivity for the 5-

HT2B receptor, with significantly lower affinity for the 5-HT2A and 5-HT2C receptors. Its affinity

for other serotonin receptor subtypes is negligible, highlighting its specific pharmacological

profile.

Signaling Pathways and Experimental Protocols
The primary mechanism of action of LY-272015 is the competitive antagonism of the 5-HT2B

receptor, which is a G protein-coupled receptor (GPCR) linked to the Gq/11 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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